An In-Depth Technical Guide to the Mechanism of Action of MEDI3506 (Tozorakimab)
An In-Depth Technical Guide to the Mechanism of Action of MEDI3506 (Tozorakimab)
For Researchers, Scientists, and Drug Development Professionals
Initial Note: Initial searches for "CDD3506" did not yield a publicly disclosed compound. However, the similarity in nomenclature strongly suggests a typographical error for MEDI3506 , an investigational monoclonal antibody known as Tozorakimab . This document will provide a comprehensive overview of the mechanism of action for MEDI3506 (Tozorakimab).
Executive Summary
Tozorakimab (MEDI3506) is a human IgG1 monoclonal antibody developed by AstraZeneca with a novel, dual mechanism of action targeting the alarmin cytokine Interleukin-33 (IL-33). IL-33 is a key initiator of the inflammatory cascade in response to tissue damage or allergens and plays a significant role in various inflammatory and respiratory diseases. Tozorakimab exhibits high-affinity binding to IL-33, effectively neutralizing its signaling through two distinct pathways. This dual inhibition is a key differentiator for the therapeutic potential of Tozorakimab. The antibody has been investigated in clinical trials for conditions such as atopic dermatitis, diabetic kidney disease, and chronic obstructive pulmonary disease (COPD).
Target Profile: Interleukin-33 (IL-33)
Interleukin-33 is a member of the IL-1 cytokine family and functions as an "alarmin," a molecule released upon cellular damage to alert the immune system. It is expressed by various cell types, including epithelial and endothelial cells. Upon release, IL-33 can exist in two forms: a reduced form (IL-33red) and an oxidized form (IL-33ox), each signaling through different receptor complexes.
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Reduced IL-33 (IL-33red): This is the full-length, active form of IL-33 that signals through the ST2 (suppression of tumorigenicity 2) receptor, which is primarily expressed on the surface of immune cells like T helper 2 (Th2) cells, mast cells, and eosinophils. Activation of the ST2 pathway leads to the production of pro-inflammatory cytokines such as IL-5 and IL-13, driving eosinophilic inflammation and allergic responses.[1][2]
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Oxidized IL-33 (IL-33ox): Under conditions of oxidative stress, IL-33 can become oxidized. This form of IL-33 signals through a complex of the Receptor for Advanced Glycation End products (RAGE) and the Epidermal Growth Factor Receptor (EGFR).[1][2] This pathway is implicated in epithelial dysfunction and tissue remodeling.
Molecular Mechanism of Action of Tozorakimab
Tozorakimab is a potent, high-affinity monoclonal antibody that directly binds to and neutralizes both the reduced and oxidized forms of IL-33.[1][2] This dual inhibitory action is central to its therapeutic effect.
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Inhibition of IL-33red/ST2 Signaling: By binding to IL-33red, Tozorakimab prevents its interaction with the ST2 receptor. This blockade inhibits the downstream signaling cascade that leads to the activation of inflammatory cells and the release of pro-inflammatory cytokines.[1]
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Inhibition of IL-33ox/RAGE-EGFR Signaling: Tozorakimab also binds to IL-33ox, preventing its engagement with the RAGE/EGFR complex. This action is thought to mitigate epithelial dysfunction and adverse tissue remodeling.[1]
A key feature of Tozorakimab is its exceptionally high affinity for IL-33, which is described as being in the femtomolar range, with a fast association rate.[3][4][5] This allows it to effectively compete with the natural receptors for IL-33 binding.
Quantitative Data
The following tables summarize the key quantitative data for Tozorakimab's binding affinity and in vitro inhibitory activity.
| Parameter | Value | Assay Method | Reference |
| Binding Affinity (KD) for IL-33red | 0.20 pM | Kinetic Exclusion Assay (KinExA) | [1] |
| Association Rate (ka) for IL-33red | 8.5 x 10⁷ M⁻¹s⁻¹ | Kinetic Exclusion Assay (KinExA) | [3][4][5] |
| EC50 for binding to immobilized Human IL-33 | 3.21 ng/mL | ELISA | [6] |
| Functional Inhibition | IC50 Value | Cell System | Reference |
| Inhibition of NF-κB Signaling | 0.23 pM (95% CI: 0.17–0.32 pM) | Human Umbilical Vein Endothelial Cells (HUVECs) | [1] |
| Inhibition of IL-8 Release | 0.49 pM (95% CI: 0.32–0.75 pM) | Human Umbilical Vein Endothelial Cells (HUVECs) | [1] |
Visualizing the Mechanism of Action and Experimental Workflows
Signaling Pathways of IL-33 and Inhibition by Tozorakimab
Caption: Dual signaling pathways of IL-33 and points of inhibition by Tozorakimab.
Experimental Workflow for In Vitro Inhibition Assay
Caption: A generalized workflow for determining the in vitro inhibitory activity of Tozorakimab.
Experimental Protocols
The following are summaries of the key experimental protocols used to characterize the mechanism of action of Tozorakimab, based on the supplementary methods of the primary research publication.[1]
Kinetic Exclusion Assay (KinExA)
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Objective: To determine the binding affinity (KD) and association rate (ka) of Tozorakimab for IL-33red.
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Methodology:
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KinExA 3200 instrument was used for all measurements.
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For affinity measurement, a constant concentration of Tozorakimab (5 pM or 0.20 pM) was equilibrated with a titration of IL-33red.
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The equilibrated samples were passed over a bead column coated with IL-33.
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The amount of unbound Tozorakimab captured by the beads was detected using a fluorescently labeled secondary antibody.
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The data were fitted to a 1:1 binding model to determine the KD.
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For association rate, the Tozorakimab Fab fragment was used, and data were analyzed using the KinExA Pro software.
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Human Umbilical Vein Endothelial Cells (HUVEC) Assays
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Objective: To measure the functional inhibition of IL-33-induced signaling by Tozorakimab.
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Cell Culture:
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Primary HUVECs were cultured in Endothelial Cell Growth Medium.
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NF-κB Reporter Assay:
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HUVECs were transduced with a lentiviral vector containing an NF-κB response element driving the expression of a reporter gene.
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Cells were plated in 96-well plates.
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Tozorakimab was serially diluted and pre-incubated with a constant concentration of recombinant human IL-33.
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The antibody/cytokine mixture was added to the cells and incubated.
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Reporter gene activity was measured using a luminometer.
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IC50 values were calculated from the dose-response curve.
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IL-8 Release Assay:
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HUVECs were plated in 96-well plates.
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Tozorakimab was serially diluted and pre-incubated with recombinant human IL-33.
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The mixture was added to the cells and incubated for 24 hours.
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The cell culture supernatant was collected.
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The concentration of IL-8 in the supernatant was quantified using a standard ELISA kit.
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IC50 values were determined from the inhibition curve.
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In Vivo Murine Model of Lung Inflammation
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Objective: To assess the in vivo efficacy of Tozorakimab in a model of IL-33-driven lung inflammation.
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Animal Model: Humanized IL-33 knock-in mice were used, which express human IL-33.
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Methodology:
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Mice were administered Tozorakimab or a control antibody via intraperitoneal injection.
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After 24 hours, lung inflammation was induced by intranasal challenge with the allergen Alternaria alternata.
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At a specified time point post-challenge, bronchoalveolar lavage (BAL) fluid was collected.
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The concentration of inflammatory cytokines (e.g., IL-5) in the BAL fluid was measured by ELISA.
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The reduction in cytokine levels in the Tozorakimab-treated group compared to the control group was used to determine in vivo efficacy.
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Conclusion
Tozorakimab (MEDI3506) is a highly potent monoclonal antibody with a differentiated, dual mechanism of action that involves the neutralization of both reduced and oxidized forms of IL-33. This leads to the inhibition of two distinct pro-inflammatory signaling pathways, the ST2 and RAGE/EGFR pathways. Its high binding affinity and potent functional inhibition in vitro, coupled with demonstrated in vivo activity, underscore its potential as a therapeutic agent for a range of inflammatory and respiratory diseases. This in-depth understanding of its mechanism of action is crucial for ongoing and future clinical development and for identifying patient populations most likely to benefit from this targeted therapy.
References
- 1. researchgate.net [researchgate.net]
- 2. tozorakimab | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 3. biorxiv.org [biorxiv.org]
- 4. db.antibodysociety.org [db.antibodysociety.org]
- 5. Tozorakimab (MEDI3506): an anti-IL-33 antibody that inhibits IL-33 signalling via ST2 and RAGE/EGFR to reduce inflammation and epithelial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
